Cas no 471916-91-3 (2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide)

• Product Name: 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide
• CAS No: 471916-91-3
• MF: C₁₆H₁₁Br₂ClN₂O₂S
• MW: 490.596740007401
• CID: 5976705
• PubChem ID: 2874500
• Update Time: 2025-09-28

2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide
• 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-chlorophenyl)ethanone hydrobromide
• AKOS016353805
• 2-[[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-chlorophenyl)ethanone;hydrobromide
• F0227-0119
• 471916-91-3
• 2-((5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-chlorophenyl)ethanone hydrobromide
• 2-{[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide

• Inchi： 1S/C16H10BrClN2O2S.BrH/c17-12-5-1-11(2-6-12)15-19-20-16(22-15)23-9-14(21)10-3-7-13(18)8-4-10;/h1-8H,9H2;1H
• InChI Key： KXXQRPIMSCDGIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(O1)SCC(C1C=CC(=CC=1)Cl)=O.Br

Computed Properties

• Exact Mass: 489.85760g/mol
• Monoisotopic Mass: 487.85965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3Ų

Additional information on 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide

Introduction to 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide (CAS No. 471916-91-3)

The compound 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide, identified by the CAS registry number 471916-91-3, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of sulfonamides and features a complex structure that combines aromatic rings with heterocyclic groups. Its unique chemical composition makes it a subject of interest for researchers exploring novel therapeutic agents.

The structure of this compound is characterized by the presence of a 4-bromophenyl group attached to a 1,3,4-oxadiazole ring, which is further connected via a sulfanyl group to an ethanone moiety substituted with a 4-chlorophenyl group. The hydrobromide salt form suggests its potential application in drug delivery systems where ionization plays a critical role in bioavailability. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological pathways, particularly in the context of anti-inflammatory and anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. For instance, molecular docking studies have revealed that the 1,3,4-oxadiazole ring exhibits strong binding affinity to various protein targets associated with chronic inflammatory diseases. This finding underscores the potential of this compound as a lead molecule for developing novel anti-inflammatory agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The incorporation of bromine and chlorine substituents into its structure not only enhances its stability but also contributes to its pharmacological activity. Researchers have reported that these halogen atoms play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological systems.

Preclinical studies conducted on this compound have demonstrated promising results in vitro. For example, assays using human cancer cell lines have shown that it exhibits selective cytotoxicity against malignant cells while sparing normal cells. This selective activity suggests that it could serve as a potential candidate for targeted cancer therapy. Furthermore, its ability to inhibit key enzymes involved in inflammation pathways makes it a valuable tool for exploring new treatments for autoimmune diseases.

One of the most recent breakthroughs involving this compound is its application in nanotechnology-based drug delivery systems. Scientists have successfully encapsulated it within lipid nanoparticles to enhance its solubility and improve its bioavailability. This innovation not only addresses one of the major challenges in drug development but also opens up new avenues for personalized medicine.

In conclusion, 2-{5-(4-bromophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(4-chlorophenyl)ethan-1-one hydrobromide (CAS No. 471916-91-3) represents a cutting-edge molecule with vast potential in the pharmaceutical industry. Its unique chemical structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in the development of innovative therapeutic solutions.